molecular formula C18H16F2N4O2 B278781 N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

Cat. No. B278781
M. Wt: 358.3 g/mol
InChI Key: QNGWQYDSMLLQME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as DFP-10825, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies and has the potential to be used in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This leads to a reduction in inflammation and cell growth, which can be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects:
N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It can reduce the production of inflammatory cytokines, inhibit the activity of certain enzymes, and induce apoptosis in cancer cells. Additionally, it has been shown to have a neuroprotective effect and can improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has several advantages for use in lab experiments. It is a highly pure compound that can be synthesized in large quantities. It has also been extensively studied, and its effects are well understood. However, there are also limitations to using N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Additionally, it may not be effective in all types of cancer or diseases.

Future Directions

There are several future directions for research on N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. One area of research is to further elucidate the mechanism of action of the compound. This will help to better understand its effects on the body and may lead to the development of more effective drugs. Another area of research is to investigate the potential use of N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in the treatment of neurological disorders. Additionally, research can be done to optimize the synthesis method of N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide and to explore its potential use in combination with other drugs.

Synthesis Methods

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide can be synthesized using a multi-step process that involves the use of various reagents and catalysts. The synthesis process has been optimized to produce high yields of pure compound. The details of the synthesis method have been published in scientific journals and can be used by researchers to synthesize N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide for their studies.

Scientific Research Applications

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Studies have also shown that N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide can inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to have a neuroprotective effect and may be useful in the treatment of neurological disorders.

properties

Molecular Formula

C18H16F2N4O2

Molecular Weight

358.3 g/mol

IUPAC Name

N-[3-(difluoromethoxy)phenyl]-5-ethyl-1-pyridin-2-ylpyrazole-4-carboxamide

InChI

InChI=1S/C18H16F2N4O2/c1-2-15-14(11-22-24(15)16-8-3-4-9-21-16)17(25)23-12-6-5-7-13(10-12)26-18(19)20/h3-11,18H,2H2,1H3,(H,23,25)

InChI Key

QNGWQYDSMLLQME-UHFFFAOYSA-N

SMILES

CCC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC(=CC=C3)OC(F)F

Canonical SMILES

CCC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC(=CC=C3)OC(F)F

Origin of Product

United States

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